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Compound of Interest

Compound Name: BAY-1797

Cat. No.: B605926 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers and scientists working with BAY-1797. Below you will find information

on solubility, recommended solvents, and protocols for preparing solutions for in vitro and in

vivo experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended solvents for dissolving BAY-1797?

A1: BAY-1797 is readily soluble in organic solvents such as DMSO and ethanol. For most in

vitro applications, creating a concentrated stock solution in DMSO is the recommended starting

point.

Q2: I dissolved BAY-1797 in DMSO, but it precipitated when I diluted it in my aqueous

experimental buffer. What should I do?

A2: This is a common issue when diluting a compound from a high-concentration organic stock

into an aqueous buffer. The final concentration of the organic solvent in your aqueous solution

might be too low to maintain the solubility of BAY-1797.

Troubleshooting Steps:

Decrease the final concentration of BAY-1797: Your experimental concentration might be

above the solubility limit in the final aqueous buffer.
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Increase the percentage of DMSO in the final solution: Be mindful that high concentrations of

DMSO can affect cell viability and experimental outcomes. It is crucial to have a vehicle

control with the same final DMSO concentration.

Use a different formulation: For in vivo studies or cell-based assays sensitive to DMSO,

consider using formulations with co-solvents and surfactants like PEG300 and Tween-80.[1]

Q3: Can I prepare BAY-1797 for in vivo studies?

A3: Yes, specific formulations are recommended for in vivo administration. These typically

involve a combination of solvents and excipients to improve solubility and bioavailability.[1]

Detailed protocols for preparing these formulations are provided in the "Experimental

Protocols" section below.

Solubility Data
The following table summarizes the solubility of BAY-1797 in various solvents.

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Source

DMSO 100 mM 41.69 mg/mL Tocris Bioscience

Ethanol 100 mM 41.69 mg/mL Tocris Bioscience

DMSO -
2 mg/mL (clear

solution)
Sigma-Aldrich

Note: The molecular weight of BAY-1797 is 416.88 g/mol . Always refer to the batch-specific

molecular weight on the product vial or Certificate of Analysis when preparing solutions.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in DMSO

Weigh the required amount of BAY-1797 powder.
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Add the appropriate volume of DMSO to achieve a 100 mM concentration. For example, to

prepare 1 mL of a 100 mM stock solution, add 2.4 mL of DMSO to 1 mg of BAY-1797
(assuming a molecular weight of 416.88 g/mol ).

Vortex or sonicate the solution until the compound is completely dissolved.

Store the stock solution at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of an In Vivo Formulation with PEG300 and Tween-80

This protocol yields a clear solution of ≥ 2.08 mg/mL.

Prepare a 20.8 mg/mL stock solution of BAY-1797 in DMSO.

To prepare 1 mL of the final working solution, take 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogenous.

Add 450 µL of saline to reach the final volume of 1 mL.

Protocol 3: Preparation of an In Vivo Formulation with SBE-β-CD

This protocol yields a clear solution of ≥ 2.08 mg/mL.

Prepare a 20.8 mg/mL stock solution of BAY-1797 in DMSO.

To prepare 1 mL of the final working solution, take 100 µL of the DMSO stock solution.

Add 900 µL of a 20% SBE-β-CD solution in saline.

Mix thoroughly until a clear solution is obtained.

Protocol 4: Preparation of an In Vivo Formulation in Corn Oil

This protocol yields a clear solution of ≥ 2.08 mg/mL. Note that this formulation should be used

with caution if the continuous dosing period exceeds half a month.
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Prepare a 20.8 mg/mL stock solution of BAY-1797 in DMSO.

To prepare 1 mL of the final working solution, take 100 µL of the DMSO stock solution.

Add 900 µL of corn oil and mix thoroughly.
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Caption: Workflow for preparing BAY-1797 solutions.
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Caption: Simplified P2X4 receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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